Cas no 1261912-50-8 (4-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 4-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261912-50-8
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 2763026
• PubChem ID: 53229380
• Update Time: 2025-04-21

4-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-methylphenyl)nicotinic acid, 95%
• MFCD18323535
• DTXSID90692579
• 1261912-50-8
• 4-(2-CHLORO-4-METHYLPHENYL)NICOTINIC ACID
• 4-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C13H10ClNO2/c1-8-2-3-10(12(14)6-8)9-4-5-15-7-11(9)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： HQJHXZIERMDZDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų